Cas no 1152533-85-1 (1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid)

1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid structure
1152533-85-1 structure
Product Name:1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid
CAS No:1152533-85-1
MF:C10H6F2N2O2
MW:224.163649082184
CID:4572809
PubChem ID:33787242
Update Time:2023-08-10

1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid
    • 1-(2,4-difluorophenyl)pyrazole-3-carboxylic acid
    • CWB53385
    • Inchi: 1S/C10H6F2N2O2/c11-6-1-2-9(7(12)5-6)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
    • InChI Key: LEWKRIWZTYUQFH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1C=CC(C(=O)O)=N1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 278
  • XLogP3: 2
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Melting Point: NA

1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid Security Information

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